Methyl tetradecanoate Methyl tetradecanoate Methyl tetradecanoate, also known as metholeneat 2495 or methyl myristate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl tetradecanoate exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Methyl tetradecanoate has been detected in multiple biofluids, such as saliva and urine. Within the cell, methyl tetradecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl tetradecanoate exists in all eukaryotes, ranging from yeast to humans. Methyl tetradecanoate has a fatty, orris, and petal taste.
Methyl tetradecanoate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of tetradecanoic acid (myristic acid) with methanol. It has a role as a plant metabolite, a flavouring agent and a fragrance. It derives from a tetradecanoic acid.
Brand Name: Vulcanchem
CAS No.: 124-10-7
VCID: VC0130059
InChI: InChI=1S/C15H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h3-14H2,1-2H3
SMILES: CCCCCCCCCCCCCC(=O)OC
Molecular Formula: C15H30O2
Molecular Weight: 242.4 g/mol

Methyl tetradecanoate

CAS No.: 124-10-7

Reference Standards

VCID: VC0130059

Molecular Formula: C15H30O2

Molecular Weight: 242.4 g/mol

Methyl tetradecanoate - 124-10-7

CAS No. 124-10-7
Product Name Methyl tetradecanoate
Molecular Formula C15H30O2
Molecular Weight 242.4 g/mol
IUPAC Name methyl tetradecanoate
Standard InChI InChI=1S/C15H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h3-14H2,1-2H3
Standard InChIKey ZAZKJZBWRNNLDS-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCC(=O)OC
Canonical SMILES CCCCCCCCCCCCCC(=O)OC
Appearance Unit:1 gramSolvent:nonePurity:99%Physical liquid
Boiling Point 295.0 °C
295 °C
Colorform COLORLESS, OILY LIQ OR WHITE, WAXY SOLID
Density 0.8671 @ 20 °C
0.870(15.5°)
Melting Point 19.0 °C
Mp 18.5 °
19 °C
18.5°C
Physical Description Liquid
colourless, oily liquid or white, waxy solid with a faint onion, honey, orris odou
Description Methyl tetradecanoate, also known as metholeneat 2495 or methyl myristate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl tetradecanoate exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Methyl tetradecanoate has been detected in multiple biofluids, such as saliva and urine. Within the cell, methyl tetradecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl tetradecanoate exists in all eukaryotes, ranging from yeast to humans. Methyl tetradecanoate has a fatty, orris, and petal taste.
Methyl tetradecanoate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of tetradecanoic acid (myristic acid) with methanol. It has a role as a plant metabolite, a flavouring agent and a fragrance. It derives from a tetradecanoic acid.
Solubility Insol in water; miscible in ethyl alcohol, ether, acetone
SOL IN OILS
Insoluble in water
soluble in alcohol, most fixed oils; insoluble in wate
Synonyms Myristic Acid Methyl Ester; Emery 2214; Metholeneat 2495; Methyl Myristate; Methyl n-Tetradecanoate; Methyl Tetradecanoate; NSC 5029; Pastel M 14; Pastell M 14; Uniphat A50
Vapor Pressure 4.90e-04 mmHg
4.9X10-4 mm Hg @ 25 °C
Reference 1. K. Tomita et al. “Plasma Free Myristic Acid Proportion Is a Predictor of Nonalcoholic Steatohepatitis” Digestive Diseases and Sciences, vol. 56 pp. 3045-3052, 20112. H. Iijima et al. “The Inhibitory Action of Long-Chain Fatty Acids on the DNA Binding Activity of p53” Lipids, vol. 41 pp. 521-527, 20063. W. Bernhard et al. “Increased palmitoyl-myristoyl-phosphatidylcholine in neonatal rat surfactant is lung specific and correlates with oral myristic acidsupply” Journal of Applied Physiology, vol. 111 pp. 449-457, 20114. R. Micha and D. Mozaffarian “Saturated Fat and Cardiometabolic Risk Factors, Coronary Heart Disease, Stroke, and Diabetes: a Fresh Look at theEvidence” Lipids, vol. 45 pp. 893-905, 2010
PubChem Compound 31284
Last Modified Nov 11 2021
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